Cas no 98519-08-5 (1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-)

1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]- structure
98519-08-5 structure
Product name:1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-
CAS No:98519-08-5
MF:C15H14N2O3
MW:270.283263683319
CID:806441
PubChem ID:3062590

1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-[[2-(2-benzofuranyl)-1,3-dioxolan-2-yl]methyl]-
    • 1-[(2-benzofuran-2-yl-1,3-dioxolan-2-yl)methyl]imidazole
    • 1-[[2-(1-benzofuran-2-yl)-1,3-dioxolan-2-yl]methyl]imidazole
    • DTXSID30243605
    • 1-((2-(2-Benzofuranyl)-1,3-dioxolan-2-yl)methyl)-1H-imidazole
    • 98519-08-5
    • SCHEMBL11006233
    • 1H-Imidazole, 1-((2-(2-benzofuranyl)-1,3-dioxolan-2-yl)methyl)-
    • Inchi: InChI=1S/C15H14N2O3/c1-2-4-13-12(3-1)9-14(20-13)15(18-7-8-19-15)10-17-6-5-16-11-17/h1-6,9,11H,7-8,10H2
    • InChI Key: ULLHBRIRWVRXQT-UHFFFAOYSA-N
    • SMILES: C1COC(O1)(CN2C=CN=C2)C3=CC4=CC=CC=C4O3

Computed Properties

  • Exact Mass: 270.1
  • Monoisotopic Mass: 270.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 49.4Ų
  • Surface Charge: 0
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.34
  • Boiling Point: 477.1°Cat760mmHg
  • Flash Point: 242.3°C
  • Refractive Index: 1.651

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